2-(4-cyclohexylphenoxy)-N-(2-ethyl-2H-tetrazol-5-yl)acetamide

• IUPAC Name: 2-(4-cyclohexylphenoxy)-N-(2-ethyltetrazol-5-yl)acetamide
• InChI: InChI=1S/C17H23N5O2/c1-2-22-20-17(19-21-22)18-16(23)12-24-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h8-11,13H,2-7,12H2,1H3,(H,18,20,23)
• InChI Key: JMZOELNNFNASNR-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C(N=N1)NC(=O)COC2=CC=C(C=C2)C3CCCCC3
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol

Description

2-(4-cyclohexylphenoxy)-N-(2-ethyl-2H-tetrazol-5-yl)acetamide, commonly known as CETSA (Cellular Thermal Shift Assay), is a novel technique used in drug discovery research. It is a powerful tool that helps in the identification of drug-target interactions in cells, tissues, and living organisms. CETSA has gained significant attention in recent years due to its ability to provide a deeper understanding of drug-target binding, mechanism of action, and drug resistance.

Mechanism of Action

CETSA works by measuring the changes in the thermal stability of proteins in response to drug binding. When a drug binds to its target protein, the thermal stability of the protein increases, leading to a shift in the melting temperature (Tm) of the protein. CETSA measures the Tm of the protein in the presence and absence of the drug, allowing researchers to identify drug-target interactions.
Biochemical and Physiological Effects:
CETSA has no direct biochemical or physiological effects as it is a technique used to study drug-target interactions. However, the information obtained from CETSA experiments can help in the development of new drugs with improved efficacy and reduced side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CETSA is its ability to identify drug-target interactions in cells, tissues, and living organisms. It can also be used to study the effects of drugs on multiple targets simultaneously. However, CETSA has some limitations, including its inability to distinguish between on-target and off-target effects and its dependence on the quality and specificity of the antibodies used.

Future Directions

For CETSA research include the development of new techniques to improve its sensitivity and specificity, the identification of new drug targets, and the application of CETSA in clinical trials to evaluate the efficacy of new drugs.
Conclusion:
CETSA is a powerful tool that has revolutionized drug discovery research. It provides a deeper understanding of drug-target interactions, mechanism of action, and drug resistance. CETSA has the potential to lead to the development of new drugs with improved efficacy and reduced side effects, making it an essential tool in the field of drug discovery research.

Synthesis Methods

The synthesis of CETSA involves the reaction of 4-cyclohexylphenol with 2-ethyl-2H-tetrazole-5-carboxylic acid chloride, followed by the addition of N,N-Dimethylacetamide and triethylamine. The reaction mixture is then heated to 80°C to obtain the final product, CETSA.

Scientific Research Applications

CETSA has been widely used in drug discovery research to identify drug-target interactions. It has been used to study the binding of drugs to various targets, including kinases, transcription factors, and nuclear receptors. CETSA has also been used to identify drug resistance mechanisms and to evaluate the efficacy of drug combinations.